1pchem a2bchem aaron abcr Acmec aksc aladdin alfa chemfaces enamine enaminestore fluorochem labchem lifechemical oakwoodchemical scbt selleck sigmaaldrich TCI trc 安耐吉 百灵威 九鼎 罗恩试剂 麦克林 南京试剂 研峰科技

0.05g 0.1g 0.25g 0.5g 1 l 1.0g 1.2ml 10.0g 100 l 100 ml 100.0g 100000mg 10000g 10000mg 1000g 1000mg 100g 100l 100mg 100ml 10g 10kg 10L 10ml 18l 1ea 1g 1KG 1L 1lt 1ml 1sample 2,5 kg 2.5 l 2.52,5 l 2.52,5kg 2.5g 2.5kg 2.5l 2.5lt 200l 20l 20mg 25.0g 25000mg 2500g 2500mg 250g 250mg 250ml 25g 25kg-镀锌铁桶 25ml 25ul 2l 3.23x1.2ml 3l 3X1.2ML 4.1004x100 ml 4l 4x100 mL 4x25g 4x25mL 5.0g 50.0g 500 g 500 ml 50000mg 5000mg 500g 500mg 500ml 500ml（玻瓶） 50g 50mg 50ml 54l 5g 5l 5ml 6.16x1 l 6x1 L 8.5008x500 ml 8x500 mL

>=98% >97% >99% >99.0%(GC) ≥98% ≥99% ≥99%, FCC ≥99%, FCC, FG ≥99.0%(GC) ≥99.9%(GC) 95% 95%+ 95.0% 98% 99% 99% (GC) 99%（分子筛、 Water≤50 ppm） 99%, with molecular sieves, Water≤50 ppm (by K.F.), MkSeal 99%, SpcDry, Water≤50 ppm (by K.F.), SpcSeal 99%, SpcDry, with molecular sieves, Water≤50 ppm (by K.F.), SpcSeal 99%,ExtraDry,withmolecularsieves,Water≤50ppm(byK.F.),Energyseal 99%,Water≤50 ppm (by K.F.), MkSeal 99.0%(GC) 99.5%（标准试剂） 99.7 99.7% 99.7%,无水级 AR AR,99% purum,≥99.0%(GC) Standard for GC,≥99.5%(GC) Standard for GC,99.5%(GC) United States Pharmacopeia (USP) Reference Standard 分析标准品,≥99.9%(GC)